Cas no 99115-96-5 (2-Pentanone,3-(hydroxymethyl)-)

• Product Name: 2-Pentanone,3-(hydroxymethyl)-
• CAS No: 99115-96-5
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 802245
• Update Time: 2024-02-01

2-Pentanone,3-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone,3-(hydroxymethyl)-
• 2-Pentanone, 3-(hydroxymethyl)- (6CI,9CI)
• 3-ethyl-4-hydroxy-2-butanone

• Inchi： 1S/C6H12O2/c1-3-6(4-7)5(2)8/h6-7H,3-4H2,1-2H3
• InChI Key： VIRLRDWLVKMFAA-UHFFFAOYSA-N
• SMILES： CC(=O)C(CO)CC

Computed Properties

• Exact Mass: 116.084
• Monoisotopic Mass: 116.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0